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Compound of Interest

Compound Name: Ribociclib-d8

Cat. No.: B12402825

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources, key
guantitative data, and bioanalytical applications of Ribociclib-d8. Ribociclib-d8 is the
deuterated form of Ribociclib, a selective inhibitor of cyclin-dependent kinase 4 and 6
(CDKA4/6). Its primary application in a research setting is as an internal standard for the
guantification of Ribociclib in biological matrices using mass spectrometry-based methods.

Commercial Availability

Ribociclib-d8 is available from several commercial suppliers specializing in research
chemicals and stable isotope-labeled compounds. The table below summarizes key information
from some of the prominent vendors. Researchers are advised to request batch-specific
Certificates of Analysis for detailed purity and isotopic enrichment data.
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. . Available
Supplier Product Name  CAS Number Purity .
Quantities
MedchemExpres o 100 pug, 1 mg, 5
Ribociclib-d8 2167898-24-8 99.23%[1]
s mg, 10 mg[1]
] o 500mg, 1g, and
Invivochem Ribociclib-d8 2167898-24-8 >98%][2] o
bulk inquiry[2]
o o 1211441-98-3 -~ 10MG, 25MG,
Clinivex Ribociclib-d8 Not specified
(unlabeled) 50MG, 100MGJ3]
: Lo . Custom
Simson Pharma Ribociclib D8 2167898-24-8 Not specified ]
Synthesis[4]
Daicel Pharma Ribociclib-D8 Not specified Not specified Not specified[5]
Alentris o N Inquiry
Ribociclib-d8 2167898-24-8 Not specified ]
Research required[5]

Physicochemical Properties and Storage

Property

Value

Molecular Formula

C23H22DsNsO[4]

Molecular Weight

442.59 g/mol [1][4]

Appearance

Pale Brown Solid[5]

Storage (Powder)

-20°C for 3 years, 4°C for 2 years|[2]

Storage (In solvent)

-80°C for 6 months, -20°C for 1 month[1]

Solubility

DMSO: 100 mg/mL (225.94 mM)[1]

Ribociclib's Mechanism of Action: The CDK4/6
Signaling Pathway

Ribociclib is a selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6). In hormone

receptor-positive (HR+) breast cancer, estrogen receptor signaling and other mitogenic

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.medchemexpress.com/search.html?q=Ribociclib-d%3Csub%3E8%3C/sub%3E&ft=&fa=&fp=
https://www.medchemexpress.com/search.html?q=Ribociclib-d%3Csub%3E8%3C/sub%3E&ft=&fa=&fp=
https://file.medchemexpress.com/batch_PDF/HY-15777A/Ribociclib-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15777A/Ribociclib-hydrochloride-SDS-MedChemExpress.pdf
https://www.invivochem.com/Ribociclib-d8-LEE011-d8.html
https://www.nebiolab.com/what-are-the-best-practices-of-lc-ms-internal-standards/
https://www.selleck.co.jp/coa/lee011-COA-S744005.pdf
https://www.selleck.co.jp/coa/lee011-COA-S744005.pdf
https://www.nebiolab.com/what-are-the-best-practices-of-lc-ms-internal-standards/
https://www.medchemexpress.com/search.html?q=Ribociclib-d%3Csub%3E8%3C/sub%3E&ft=&fa=&fp=
https://www.nebiolab.com/what-are-the-best-practices-of-lc-ms-internal-standards/
https://www.selleck.co.jp/coa/lee011-COA-S744005.pdf
https://file.medchemexpress.com/batch_PDF/HY-15777A/Ribociclib-hydrochloride-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/search.html?q=Ribociclib-d%3Csub%3E8%3C/sub%3E&ft=&fa=&fp=
https://www.medchemexpress.com/search.html?q=Ribociclib-d%3Csub%3E8%3C/sub%3E&ft=&fa=&fp=
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

pathways lead to the formation of the Cyclin D-CDK4/6 complex. This complex then
phosphorylates the retinoblastoma protein (pRb), releasing the E2F transcription factor. E2F
subsequently promotes the transcription of genes required for the transition from the G1 to the
S phase of the cell cycle, leading to cell proliferation. Ribociclib and other CDK4/6 inhibitors
block the phosphorylation of pRb, thereby inducing G1 cell cycle arrest and inhibiting tumor
growth.[4][6]
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Ribociclib's inhibition of the CDK4/6 signaling pathway.

Experimental Protocols: Use of Ribociclib-d8 as an
Internal Standard

Ribociclib-d8 is predominantly used as an internal standard (I1S) in bioanalytical methods,
such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the accurate
quantification of Ribociclib in various biological matrices like plasma and tissue homogenates.
The stable isotope-labeled IS co-elutes with the unlabeled analyte and experiences similar
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matrix effects and ionization suppression/enhancement, allowing for reliable correction and

precise quantification.

General Workflow for Bioanalytical Sample Preparation
and Analysis

The following diagram illustrates a typical workflow for a pharmacokinetic study involving the
guantification of Ribociclib using Ribociclib-d8 as an internal standard.
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Sample Preparation

Biological Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Sources and Technical Applications of
Ribociclib-d8: An In-depth Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402825#commercial-sources-of-ribociclib-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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